Vapour-phase transport of barium β-diketonates in the deposition of oxides and the isolation and structural characterization of a novel hexameric cluster of 2,2,6,6-tetramethylheptane-3,5-dionatobarium(II)
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9930301203
Abstract
Studies of the growth of BaCO3 by using the evaporative transport of Ba(thd)2(the = 2,2,6,6-tetramethylheptane-3,5-dionate) in triethylamine (NEt3) are reported. The novel ionic compound [Ba6(thd)10(H2O)4(OH)2O2][HNEt3]2(I) has been isolated from solutions used in this work. Characterization of I, by X-ray single-crystal diffraction, shows that the molecule comprises an anionic hexameric cluster of Ba, thd, water and hydroxide ions centred on a bridging peroxide with charge balancing [HNEt3]+ cations in the lattice.
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Journal Nameļ¼Journal of Materials Chemistry
Research Products
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CAS no.: 15965-56-7
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CAS no.: 13059-60-4
